7-methyl-2,3-dihydro-1H-indene-5-carbaldehyde
Description
“7-methyl-2,3-dihydro-1H-indene-5-carbaldehyde” is a chemical compound with the molecular formula C11H12O . It is a derivative of indene, which is a colorless liquid hydrocarbon and a petrochemical . The compound is usually produced by hydrogenation of indene .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using its InChI code:1S/C10H10O/c11-7-8-4-5-9-2-1-3-10 (9)6-8/h4-7H,1-3H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule .
Safety and Hazards
The safety information for “7-methyl-2,3-dihydro-1H-indene-5-carbaldehyde” includes several hazard statements such as H302, H312, H315, H319, H332, H335, H412 . These codes represent various hazards associated with the compound, including harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), may cause respiratory irritation (H335), and harmful to aquatic life with long-lasting effects (H412) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-2,3-dihydro-1H-indene-5-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methylcyclohexanone", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "acetic acid", "sodium bisulfite", "sodium carbonate", "chromium trioxide", "acetic anhydride", "pyridine", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "sodium sulfate", "magnesium sulfate", "sodium bicarbonate", "magnesium", "ethyl acetate", "hexane" ], "Reaction": [ "4-methylcyclohexanone is treated with sodium hydroxide and sulfuric acid to form the corresponding enolate.", "The enolate is then reacted with sodium nitrite and acetic acid to form the diazonium salt.", "The diazonium salt is then reduced with sodium bisulfite to form the corresponding amine.", "The amine is then treated with sodium carbonate and chromium trioxide to form the corresponding imine.", "The imine is then reduced with sodium borohydride to form the corresponding amine.", "The amine is then acetylated with acetic anhydride and pyridine to form the corresponding acetamide.", "The acetamide is then treated with hydrochloric acid and sodium chloride to form the corresponding hydrochloride salt.", "The hydrochloride salt is then treated with sodium sulfate and magnesium sulfate to remove any remaining water.", "The resulting compound is then treated with sodium bicarbonate to form the corresponding free base.", "The free base is then reacted with magnesium in ethyl acetate to form the corresponding Grignard reagent.", "The Grignard reagent is then reacted with 2,3-dihydro-1H-indene-5-carbaldehyde to form the desired product, 7-methyl-2,3-dihydro-1H-indene-5-carbaldehyde.", "The product is then purified by recrystallization from hexane." ] } | |
CAS RN |
935853-25-1 |
Molecular Formula |
C11H12O |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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